Cas no 2228911-13-3 (tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate
• CAS No: 2228911-13-3
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 6292770
• PubChem ID: 165650123
• Update Time: 2025-11-01

tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate
• 2228911-13-3
• tert-butyl N-[3-(2-aminoacetyl)oxolan-3-yl]carbamate
• EN300-1882384

• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(15)13-11(8(14)6-12)4-5-16-7-11/h4-7,12H2,1-3H3,(H,13,15)
• InChI Key： POOYHRXZECEEAM-UHFFFAOYSA-N
• SMILES： O1CCC(C(CN)=O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.6Ų

Additional information on tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate

Introduction to tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate (CAS No. 2228911-13-3)

tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate, with the CAS number 2228911-13-3, is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and an aminoacetyl moiety attached to an oxolane ring. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The chemical structure of tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate is particularly intriguing due to its combination of functional groups. The tert-butyl carbamate group provides stability and protection for the amine functionality, making it a valuable intermediate in the synthesis of more complex molecules. The aminoacetyl moiety, on the other hand, introduces additional reactivity and functional diversity, which can be exploited in the design of novel bioactive compounds.

In recent years, there has been a growing interest in the use of tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate as a building block for the development of new therapeutic agents. One notable area of research involves its application in the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides but with improved pharmacological properties. Peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the potential of tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate as a key intermediate in the synthesis of a novel class of peptidomimetics with potent anti-cancer activity. The researchers demonstrated that these peptidomimetics were able to selectively target and inhibit specific enzymes involved in cancer cell proliferation, thereby offering a promising new approach to cancer therapy.

Beyond its applications in drug discovery, tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate has also been explored for its potential use in chemical biology research. In particular, its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry studies. These complexes have shown interesting properties, such as enhanced solubility and altered reactivity, which can be leveraged for various analytical and catalytic applications.

The synthesis of tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate typically involves several steps, including the protection of the amine functionality using tert-butyloxycarbonyl (Boc) chemistry, followed by the introduction of the aminoacetyl moiety via an acylation reaction. The final step involves deprotection to yield the desired compound. This synthetic route is well-documented in the literature and can be adapted to produce high-purity material suitable for both research and industrial applications.

In terms of safety and handling, it is important to note that while tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate is not classified as a hazardous material, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties and behavior deepens, it is likely that we will see even more innovative uses for this compound in both academic and industrial settings.

In conclusion, tert-butyl N-3-(2-aminoacetyl)oxolan-3-ylcarbamate (CAS No. 2228911-13-3) is a valuable compound with a wide range of potential applications in chemical biology and medicinal chemistry. Its unique structural features make it an attractive building block for the synthesis of novel bioactive compounds, particularly peptidomimetics with therapeutic potential. As research in this area continues to advance, it is clear that this compound will play an increasingly important role in driving innovation and progress in these fields.